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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1676892 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with N6-
Cyclohexyladenosine. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and the integrity of your research.

N6-Cyclohexyladenosine is a selective adenosine A1 receptor agonist used in various

research applications, including studies on sleep, cardiovascular function, and neurological

disorders.[1][2][3][4] While the substance does not meet the classification criteria for hazardous

materials according to EC Directives, proper handling and disposal are paramount to mitigate

any potential risks.[5]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling N6-
Cyclohexyladenosine. This is based on a thorough risk assessment to prevent inhalation, and

contact with skin and eyes.[5][6]
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PPE Category Item Specifications

Eye Protection Safety Glasses
Use appropriate safety

glasses.[5]

Hand Protection Chemical Resistant Gloves

Minimum requirement:

Standard BS EN 374:2003.

Inspect gloves before use.[5]

Body Protection Protective Clothing
Wear appropriate protective

clothing.[5]

Respiratory Protection Respirator

Use a suitable respirator if a

risk assessment indicates it is

necessary.[5]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: Use in a well-ventilated area. For procedures that may generate dust or aerosols,

a chemical fume hood with an independent air supply is required.[5]

General Handling Procedures:

Avoid Contact: Prevent inhalation, and contact with eyes, skin, and clothing.[5]

Minimize Dust and Aerosols: Avoid the formation of dust and aerosols during handling.[5]

Ignition Sources: Keep away from sources of ignition.[5]

Exposure: Avoid prolonged or repeated exposure.[5]

Hand Hygiene: Wash and dry hands thoroughly after handling.[5]

Storage:

Store in a dry, dark environment. For short-term storage (days to weeks), maintain a

temperature of 0 - 4°C. For long-term storage (months to years), store at -20°C.[3]
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Emergency Procedures: First Aid Measures
In case of accidental exposure, follow these first aid measures and seek medical attention.[5]

[7]

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing stops, provide artificial

respiration. Consult a doctor.[5][6]

Skin Contact

Immediately wash the affected skin with copious

amounts of soap and water for at least 15

minutes. Remove contaminated clothing and

shoes, and wash them before reuse. Consult a

doctor.[5]

Eye Contact
Flush the eyes with copious amounts of water

for at least 15 minutes. Consult a doctor.[5]

Ingestion
If swallowed, seek immediate medical attention.

[7]

Disposal Plan
Proper disposal of N6-Cyclohexyladenosine and any contaminated materials is crucial to

prevent environmental contamination.

Spill Management:

Evacuate: Evacuate personnel to safe areas.[5]

Ventilate: Ensure adequate ventilation.[5][6]

Containment: Do not let the product enter drains. Cover the spillage with a suitable

absorbent material.[5]

Collection: Sweep up the material and place it in an appropriate container for disposal.[5]
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Waste Disposal:

Dispose of all waste materials in accordance with local, state, and federal regulations.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of N6-
Cyclohexyladenosine.
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Workflow for N6-Cyclohexyladenosine Handling and Disposal

Preparation

Handling

Post-Handling

Disposal

Conduct Risk Assessment

Gather Required PPE

Work in Ventilated Area
(Fume Hood if Necessary)

Proceed to Handling

Weigh and Prepare Solution

Decontaminate Work Area

Experiment Complete

Remove and Dispose of PPE

Wash Hands Thoroughly

Collect Waste
(Unused Compound & Contaminated Materials)

Generate Waste

Store in Labeled Waste Container

Dispose According to Regulations

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676892?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the procedural steps for the safe handling and disposal of N6-
Cyclohexyladenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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